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Introduction
Calcium ions (Ca²⁺) are ubiquitous second messengers involved in a multitude of cellular

processes, including signal transduction, neurotransmission, muscle contraction, and

apoptosis.[1] The ability to accurately measure fluctuations in intracellular calcium

concentration ([Ca²⁺]i) is crucial for understanding these physiological events and for screening

potential therapeutic compounds that modulate them. Fura-2 acetoxymethyl ester (Fura-2 AM)

is a high-affinity, ratiometric fluorescent indicator widely used for quantifying intracellular

calcium.[1][2] Its cell-permeable nature allows for easy loading into live cells, where it is

cleaved by intracellular esterases into the active, membrane-impermeable form, Fura-2.[2][3]

This application note provides a detailed protocol for performing high-throughput calcium

assays using Fura-2 AM, suitable for screening G-protein coupled receptors (GPCRs) and ion

channels.[3][4][5]

Principle of the Fura-2 AM Assay
Fura-2 AM is a ratiometric dye, meaning its fluorescence excitation spectrum shifts upon

binding to calcium.[6] This property allows for the accurate determination of calcium
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concentrations by measuring the ratio of fluorescence emission at 510 nm when the dye is

excited at two different wavelengths: 340 nm (calcium-bound Fura-2) and 380 nm (calcium-free

Fura-2).[1][7] This ratiometric measurement minimizes variability caused by uneven dye

loading, differences in cell thickness, photobleaching, and dye leakage, thus enhancing data

reliability compared to single-wavelength indicators.[2][6][8]

The process begins with loading cells with the membrane-permeable Fura-2 AM. Inside the

cell, cytosolic esterases hydrolyze the acetoxymethyl ester groups, trapping the now

membrane-impermeable Fura-2 dye within the cytoplasm.[2][3] When a stimulus (e.g., a

GPCR agonist) triggers the release of intracellular calcium, the binding of Ca²⁺ to Fura-2

causes a conformational change that increases its fluorescence excitation at 340 nm and

decreases it at 380 nm.[8] The ratio of the fluorescence intensities at these two excitation

wavelengths is directly proportional to the intracellular calcium concentration.[2][4]

Signaling Pathway Diagram
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Day 1: Cell Preparation

Day 2: Assay Execution

Plate Adherent Cells in Microplate

Incubate Overnight (37°C, 5% CO₂)

Prepare Fura-2 AM
Loading Buffer

Load Cells with Fura-2 AM
(45-60 min, 37°C)

Wash Cells (Optional)
& Allow De-esterification

Measure Fluorescence in Plate Reader

Add Compounds

Prepare Compound Plate

Acquire Kinetic Data
(Ratio 340/380 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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